2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid

• IUPAC Name: 2-[1-[(1,1-dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid
• InChI: InChI=1S/C13H22N2O5S/c1-14(11-4-6-21(19,20)9-11)13(18)15-5-2-3-10(8-15)7-12(16)17/h10-11H,2-9H2,1H3,(H,16,17)
• InChI Key: YSVCKPZVOKSGFJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCS(=O)(=O)C1)C(=O)N2CCCC(C2)CC(=O)O
• Molecular Formula: C13H22N2O5S
• Molecular Weight: 318.39 g/mol

Description

2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid, also known as DT-011, is a novel compound that has been the focus of scientific research in recent years. This compound has shown promising results in various studies and has the potential to be used in the treatment of several diseases.

Mechanism of Action

The mechanism of action of 2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It also inhibits the activity of nuclear factor-kappa B (NF-κB), which is involved in the regulation of inflammation and cell survival. 2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid has also been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects
2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). It also reduces the levels of reactive oxygen species (ROS) and increases the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. In addition, 2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid has been shown to reduce the levels of beta-amyloid (Aβ) and tau proteins, which are involved in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also shown low toxicity in animal studies. However, there are some limitations to its use in lab experiments. 2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid has low solubility in water, which can make it difficult to administer in vivo. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid. One potential application is in the treatment of Alzheimer's disease. 2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid has shown promising results in reducing the levels of Aβ and tau proteins, which are involved in the development of the disease. Another potential application is in the treatment of cancer. 2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid has been shown to exhibit anti-cancer properties by inhibiting the activity of COX-2 and NF-κB. Further studies are needed to fully understand the mechanism of action of 2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid and its potential therapeutic applications.

Synthesis Methods

The synthesis method of 2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid involves the reaction of piperidine-3-carboxylic acid with thionyl chloride to form 2-chloro-1-[1-(piperidin-3-ylcarbamoyl)-1,2,3,4-tetrahydro-1,1-dioxo-3-thiolan-3-yl]ethanone. This intermediate is then reacted with sodium hydroxide to form the final product, 2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid.

Scientific Research Applications

2-[1-[(1,1-Dioxothiolan-3-yl)-methylcarbamoyl]piperidin-3-yl]acetic acid has been the focus of scientific research due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. In addition, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.